CAY10685
CAY10685
CAY10685 is a cell-active analog of the lysine acetyltransferase inhibitor CPTH2 (Item No. 12086) that contains an alkyne moiety for use in click chemistry reactions. Its ability to inhibit N-acetyltransferase 10 activity has been used to modulate chromatin organization in order to study changes in nuclear architecture associated with cancer and certain laminopathies.
Brand Name:
Vulcanchem
CAS No.:
1613116-16-7
VCID:
VC0152342
InChI:
InChI=1S/C17H16ClN3S/c1-2-11-21(20-15-5-3-4-6-15)17-19-16(12-22-17)13-7-9-14(18)10-8-13/h1,7-10,12H,3-6,11H2
SMILES:
C#CCN(C1=NC(=CS1)C2=CC=C(C=C2)Cl)N=C3CCCC3
Molecular Formula:
C17H16ClN3S
Molecular Weight:
329.846
CAY10685
CAS No.: 1613116-16-7
Reference Standards
VCID: VC0152342
Molecular Formula: C17H16ClN3S
Molecular Weight: 329.846
CAS No. | 1613116-16-7 |
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Product Name | CAY10685 |
Molecular Formula | C17H16ClN3S |
Molecular Weight | 329.846 |
IUPAC Name | 4-(4-chlorophenyl)-N-(cyclopentylideneamino)-N-prop-2-ynyl-1,3-thiazol-2-amine |
Standard InChI | InChI=1S/C17H16ClN3S/c1-2-11-21(20-15-5-3-4-6-15)17-19-16(12-22-17)13-7-9-14(18)10-8-13/h1,7-10,12H,3-6,11H2 |
Standard InChIKey | JDLMHEOHMFFSDW-UHFFFAOYSA-N |
SMILES | C#CCN(C1=NC(=CS1)C2=CC=C(C=C2)Cl)N=C3CCCC3 |
Appearance | Assay:≥98%A crystalline solid |
Description | CAY10685 is a cell-active analog of the lysine acetyltransferase inhibitor CPTH2 (Item No. 12086) that contains an alkyne moiety for use in click chemistry reactions. Its ability to inhibit N-acetyltransferase 10 activity has been used to modulate chromatin organization in order to study changes in nuclear architecture associated with cancer and certain laminopathies. |
Synonyms | 4-(4-chlorophenyl)-2-(2-cyclopentylidene-1-(prop-2-yn-1-yl)hydrazinyl)thiazole |
PubChem Compound | 91971304 |
Last Modified | Nov 11 2021 |
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